Cas no 1955505-76-6 (rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis)

• Product Name: rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis
• CAS No: 1955505-76-6
• MF: C₅H₁₁ClFNO
• MW: 155.598344087601
• MDL: MFCD30181816
• CID: 4631223
• PubChem ID: 122164293
• Update Time: 2025-07-19

rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride
• rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis

• MDL： MFCD30181816
• Inchi： 1S/C5H10FNO.ClH/c6-4-1-5(8)3-7-2-4;/h4-5,7-8H,1-3H2;1H/t4-,5+;/m1./s1
• InChI Key： QMKBDNDYFMTBHH-JBUOLDKXSA-N
• SMILES： F[C@H]1CNC[C@@H](O)C1.Cl

Additional information on rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis

Research Brief on rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis (CAS: 1955505-76-6)

rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis (CAS: 1955505-76-6) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's structural uniqueness, characterized by the presence of a fluorine atom and a hydroxyl group on the piperidine ring, makes it a versatile building block for drug discovery. Recent synthetic methodologies have optimized the production of rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis, achieving higher yields and enantiomeric purity. These advancements are critical for scaling up production and ensuring consistency in preclinical and clinical studies.

In terms of biological activity, rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis has shown promise as a precursor for the development of gamma-aminobutyric acid (GABA) receptor modulators. These modulators are being investigated for their potential to treat anxiety, epilepsy, and other CNS disorders. Additionally, the compound's fluorinated moiety enhances its metabolic stability, making it a valuable candidate for further pharmacological exploration.

Recent preclinical studies have demonstrated the compound's efficacy in animal models of neurodegenerative diseases. For instance, derivatives of rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis have exhibited neuroprotective effects in models of Alzheimer's disease, suggesting its potential as a therapeutic agent. These findings are supported by in vitro assays that highlight its ability to modulate key enzymatic pathways involved in neurodegeneration.

Beyond CNS applications, rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis is also being explored in oncology research. Its incorporation into small-molecule inhibitors targeting protein kinases has shown inhibitory effects on cancer cell proliferation. Notably, recent studies have identified its role in enhancing the bioavailability of kinase inhibitors, thereby improving their therapeutic efficacy.

In conclusion, rac-(3R,5S)-5-fluoropiperidin-3-ol hydrochloride, cis represents a promising scaffold in medicinal chemistry, with applications spanning CNS disorders and oncology. Ongoing research aims to further elucidate its mechanism of action and optimize its derivatives for clinical development. The compound's versatility and synthetic accessibility position it as a valuable asset in the pursuit of novel therapeutics.